Cas no 2172108-43-7 (5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-4-methylpentanoic acid)
5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-4-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-4-methylpentanoic acid
- 2172108-43-7
- EN300-1516477
- 5-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)-4-methylpentanoic acid
-
- Inchi: 1S/C27H32N2O5/c1-18(11-12-24(30)31)15-28-25(32)27(13-6-14-27)17-29-26(33)34-16-23-21-9-4-2-7-19(21)20-8-3-5-10-22(20)23/h2-5,7-10,18,23H,6,11-17H2,1H3,(H,28,32)(H,29,33)(H,30,31)
- InChI Key: IBGWLXPPHXPSGT-UHFFFAOYSA-N
- SMILES: O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)NCC(C)CCC(=O)O
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 11
- Complexity: 715
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 105Ų
5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-4-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1516477-0.05g |
5-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)-4-methylpentanoic acid |
2172108-43-7 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1516477-0.1g |
5-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)-4-methylpentanoic acid |
2172108-43-7 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1516477-0.25g |
5-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)-4-methylpentanoic acid |
2172108-43-7 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1516477-0.5g |
5-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)-4-methylpentanoic acid |
2172108-43-7 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1516477-1.0g |
5-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)-4-methylpentanoic acid |
2172108-43-7 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1516477-2.5g |
5-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)-4-methylpentanoic acid |
2172108-43-7 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1516477-5.0g |
5-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)-4-methylpentanoic acid |
2172108-43-7 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1516477-10.0g |
5-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)-4-methylpentanoic acid |
2172108-43-7 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1516477-50mg |
5-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)-4-methylpentanoic acid |
2172108-43-7 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1516477-100mg |
5-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)-4-methylpentanoic acid |
2172108-43-7 | 100mg |
$2963.0 | 2023-09-27 |
5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-4-methylpentanoic acid Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-4-methylpentanoic acid
Introduction to 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-4-methylpentanoic Acid (CAS No. 2172108-43-7)
5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-4-methylpentanoic acid, identified by its CAS number 2172108-43-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The intricate structure of this molecule, characterized by its multi-functional groups and complex stereochemistry, contributes to its unique chemical properties and potential therapeutic applications.
The molecular framework of 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-4-methylpentanoic acid includes a cyclobutyl moiety linked to an amino group, which is further substituted with a formamido group. This structural motif is flanked by a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 4-methylpentanoic acid side chain. The presence of these functional groups not only imparts specific chemical reactivity but also influences the compound's solubility, stability, and interaction with biological targets.
In recent years, there has been a surge in interest towards the development of novel therapeutic agents that target complex biological pathways. The compound 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-4-methylpentanoic acid has been investigated for its potential role in modulating various physiological processes. Its structural features suggest that it may interact with enzymes and receptors involved in inflammation, metabolism, and cell signaling. Preliminary studies have highlighted its ability to modulate the activity of key enzymes such as kinases and proteases, which are often implicated in the pathogenesis of diseases like cancer and neurodegenerative disorders.
The synthesis of this compound presents a significant challenge due to its complex structure. The multi-step synthetic route involves the careful installation of each functional group while maintaining high regioselectivity and stereochemical integrity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to achieve the desired molecular architecture. The use of fluorenylmethoxycarbonyl (Fmoc) protection for the amino group is particularly noteworthy, as it enhances the stability of the intermediate during synthetic transformations while allowing for selective deprotection at later stages.
The pharmacological profile of 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-4-methylpentanoic acid has been extensively evaluated in vitro and in vivo. In cell-based assays, this compound has demonstrated inhibitory effects on several target enzymes, including cyclin-dependent kinases (CDKs) and Janus kinases (JAKs). These enzymes are critical regulators of cell cycle progression and immune responses, respectively. The ability of this compound to modulate their activity suggests its potential as an anti-cancer agent or an immunomodulatory drug.
Furthermore, the compound has shown promise in preclinical models where it exhibited favorable pharmacokinetic properties. Its moderate solubility in aqueous solutions allows for efficient formulation into injectable solutions, while its stability under various storage conditions ensures long-term viability. These attributes are crucial for developing a viable drug candidate that can be translated into clinical use.
The latest research on 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-4-methylpentanoic acid has also explored its potential role in addressing neurological disorders. Studies have indicated that this compound can cross the blood-brain barrier and interact with neurotransmitter receptors, suggesting its utility in treating conditions such as Alzheimer's disease and Parkinson's disease. The ability to modulate neurotransmitter levels without causing significant side effects would be a significant advancement in the management of these debilitating conditions.
In conclusion, the compound 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-4-methylpentanoic acid represents a promising candidate for further development in pharmaceutical applications. Its complex structure, multifunctional groups, and demonstrated biological activity make it a valuable asset in the search for novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and pharmacological effects, this compound holds great potential for improving human health and treating various diseases.
2172108-43-7 (5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-4-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)